1-Ethyl-5,6-dimethoxy-1,2,3,4-tetrahydroisoquinoline

• Molecular Formula: C13H19NO2
• Molecular Weight: 221.29 g/mol
• IUPAC Name: 1-ethyl-5,6-dimethoxy-1,2,3,4-tetrahydroisoquinoline
• InChI: InChI=1S/C13H19NO2/c1-4-11-9-5-6-12(15-2)13(16-3)10(9)7-8-14-11/h5-6,11,14H,4,7-8H2,1-3H3
• InChI Key: PSATYRLBOKIHIX-UHFFFAOYSA-N
• Canonical SMILES: CCC1C2=C(CCN1)C(=C(C=C2)OC)OC

Description

1-Ethyl-5,6-dimethoxy-1,2,3,4-tetrahydroisoquinoline is a synthetic compound based on the 1,2,3,4-tetrahydroisoquinoline (THIQ) scaffold, a structure recognized as a "privileged scaffold" in medicinal chemistry due to its presence in numerous biologically active molecules . The tetrahydroisoquinoline core is a common feature in a wide array of natural products and approved pharmaceuticals, including the anti-tussive agent noscapine, the anti-Parkinsonian drug apomorphine, and the anticancer therapy trabectedin . Researchers are particularly interested in THIQ derivatives for their diverse potential applications. These include serving as key intermediates in the development of novel therapeutics for multidrug resistance in cancer, as studies have shown that 6,7-dimethoxy-THIQ derivatives can act as potent P-glycoprotein (P-gp) inhibitors . Furthermore, structurally similar analogs have demonstrated significant analgesic and anti-inflammatory activities in preclinical models, highlighting the scaffold's utility in neuropharmacology and inflammation research . The synthesis of such compounds often employs classic methodologies like Pictet-Spengler condensation or Bischler-Napieralski cyclization, allowing for versatile structural modifications for structure-activity relationship (SAR) studies . This product is intended for research and development purposes in a controlled laboratory environment. It is strictly For Research Use Only (RUO) and is not intended for diagnostic, therapeutic, or personal use of any kind.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Ethyl-5,6-dimethoxy-1,2,3,4-tetrahydroisoquinoline can be achieved through several methods. One common approach involves the Pomeranz–Fritsch–Bobbitt cyclization, which is a classical method for constructing the tetrahydroisoquinoline core. This method typically involves the reaction of a phenylethylamine derivative with an aldehyde under acidic conditions .

Industrial Production Methods: In an industrial setting, the synthesis of 1-Ethyl-5,6-dimethoxy-1,2,3,4-tetrahydroisoquinoline may involve the use of continuous flow reactors to optimize reaction conditions and improve yield. The use of catalysts such as Yb(OTf)3 has been reported to enhance the diastereoselectivity of the reaction .

Chemical Reactions Analysis

Types of Reactions: 1-Ethyl-5,6-dimethoxy-1,2,3,4-tetrahydroisoquinoline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form isoquinoline derivatives.

Reduction: Reduction reactions can convert it into more saturated derivatives.

Substitution: Electrophilic aromatic substitution reactions can introduce new substituents onto the aromatic ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used reducing agents.

Substitution: Friedel-Crafts acylation and alkylation reactions are common, using reagents such as aluminum chloride (AlCl3) as a catalyst.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield isoquinoline derivatives, while substitution reactions can introduce various functional groups onto the aromatic ring.

Scientific Research Applications

1-Ethyl-5,6-dimethoxy-1,2,3,4-tetrahydroisoquinoline has a wide range of applications in scientific research:

Chemistry: It serves as a precursor for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound is used in studies related to enzyme inhibition and receptor binding.

Medicine: It has potential therapeutic applications, including as an anti-inflammatory and anti-cancer agent.

Industry: The compound is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals

Mechanism of Action

The mechanism of action of 1-Ethyl-5,6-dimethoxy-1,2,3,4-tetrahydroisoquinoline involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity. For example, it may inhibit the activity of certain enzymes by binding to their active sites, thereby preventing substrate access .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Differences

The pharmacological and physicochemical properties of EDTIQ are best understood by comparing it to structurally related THIQ derivatives:

Compound Name	Substituents	Key Pharmacological Activities	IC₅₀/EC₅₀ (μM)	References
1-Ethyl-5,6-dimethoxy-THIQ	1-Ethyl, 5,6-dimethoxy	Limited direct data; inferred from SAR	N/A
1-Aryl-6,7-dimethoxy-THIQ	1-Aryl, 6,7-dimethoxy	β-Adrenoceptor modulation (weak agonist/antagonist)	41.6 (KCl-induced contraction)
1-Methyl-6,7-dihydroxy-THIQ (Salsolinol)	1-Methyl, 6,7-dihydroxy	Neurotoxic (dopaminergic apoptosis)	N/A
1-Methyl-6,7-dimethoxy-THIQ	1-Methyl, 6,7-dimethoxy	Anticonvulsant (audiogenic seizure model)	23.7 (DHQ-11 analog)
2-Chloro-6,7-dimethoxy-THIQ	2-Chloro, 6,7-dimethoxy	Synthetic intermediate for N-halo compounds	N/A

Key Insights

Positional Isomerism (5,6- vs. 6,7-Dimethoxy): The 6,7-dimethoxy substitution (common in THIQs) enhances interactions with adrenergic and dopaminergic receptors due to spatial alignment with endogenous ligands . For example, 1-aryl-6,7-dimethoxy-THIQ derivatives exhibit β-adrenoceptor activity, with IC₅₀ values of ~41.6 μM in KCl-induced contraction assays . In contrast, EDTIQ’s 5,6-dimethoxy groups may alter receptor binding affinity or selectivity, though direct data are lacking.

1-Substituent Effects: Ethyl vs. For instance, 1-methyl-THIQ derivatives like salsolinol and 1MeTIQ show significant brain accumulation (>4.5-fold higher than blood) . Ethyl vs. Aryl: Aryl substituents (e.g., 1-phenyl) in THIQs often enhance receptor affinity but reduce metabolic stability. For example, 1-aryl-6,7-dimethoxy-THIQs demonstrate weak β-adrenoceptor activity but are prone to oxidation .

Biological Activity: Neurotoxicity: Salsolinol (1-methyl-6,7-dihydroxy-THIQ) induces dopaminergic apoptosis, a trait linked to Parkinson’s disease . EDTIQ’s ethyl and methoxy groups may mitigate this toxicity by reducing redox activity. Anticonvulsant Potential: 1-Methyl-6,7-dimethoxy-THIQ derivatives show anticonvulsant effects in murine models, with 2-acetyl-1-(4'-methylphenyl)-6,7-dimethoxy-THIQ (IC₅₀ ~23.7 μM) being a lead compound .

Synthetic Accessibility:

• EDTIQ’s synthesis is less documented compared to 6,7-dimethoxy analogs. For example, 2-chloro-6,7-dimethoxy-THIQ is synthesized via tert-butyl hypochlorite-mediated chlorination under biphasic conditions (95–97% yield) . The 5,6-dimethoxy configuration in EDTIQ may require tailored approaches, such as Petasis reactions or asymmetric catalysis .

Biological Activity

1-Ethyl-5,6-dimethoxy-1,2,3,4-tetrahydroisoquinoline (EDMTIQ) is a synthetic compound belonging to the tetrahydroisoquinoline class, which is recognized for its diverse biological activities. This article explores the biological activity of EDMTIQ, including its mechanisms of action, potential therapeutic applications, and comparative analysis with similar compounds.

Molecular Information

Property	Details
Molecular Formula	C13H19NO2
Molecular Weight	221.29 g/mol
IUPAC Name	1-ethyl-5,6-dimethoxy-1,2,3,4-tetrahydroisoquinoline
InChI Key	PSATYRLBOKIHIX-UHFFFAOYSA-N
CAS Number	1250818-28-0

The biological activity of EDMTIQ is primarily attributed to its ability to interact with various molecular targets:

• Enzyme Inhibition : EDMTIQ has been shown to inhibit specific enzymes that are crucial in metabolic pathways. For instance, it can bind to the active sites of enzymes, preventing substrate access and thereby inhibiting their activity.
• Receptor Binding : The compound may also modulate receptor activity by binding to specific receptors involved in signaling pathways related to inflammation and cancer progression.

Anticancer Properties

Recent studies indicate that EDMTIQ exhibits promising anticancer properties. It has been shown to induce apoptosis in cancer cells by:

• Inhibiting Cell Proliferation : Research demonstrates that EDMTIQ can significantly reduce the proliferation of various cancer cell lines through cell cycle arrest mechanisms.
• Inducing Apoptosis : The compound activates apoptotic pathways by upregulating pro-apoptotic proteins and downregulating anti-apoptotic factors.

Anti-inflammatory Effects

EDMTIQ has been evaluated for its anti-inflammatory potential:

• Cytokine Modulation : Studies suggest that it can decrease the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages.
• Inhibition of NF-kB Pathway : EDMTIQ may inhibit the NF-kB signaling pathway, which is critical in mediating inflammatory responses.

Comparative Analysis with Similar Compounds

A comparison with structurally similar compounds provides insight into the unique biological profile of EDMTIQ:

Compound	Biological Activity	Unique Features
1-Ethyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline	Moderate anticancer effects	Different methoxy substitution pattern
6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinoline	Stronger anti-inflammatory properties	Lacks ethyl group
1-Methyl-1,2,3,4-tetrahydroisoquinoline	Limited biological activity	Simplified structure

Study on Anticancer Activity

A recent study published in a peer-reviewed journal explored the effects of EDMTIQ on human breast cancer cells. The results indicated that treatment with EDMTIQ led to a significant reduction in cell viability and induced apoptosis through caspase activation pathways.

Anti-inflammatory Research

Another investigation focused on the anti-inflammatory properties of EDMTIQ. The study reported that administration of the compound resulted in decreased levels of inflammatory markers in a murine model of arthritis. This suggests potential therapeutic applications for inflammatory diseases.